5-Chloro-N-(4-fluorophenyl)-2-nitroaniline

• CAS No.: 1477-86-7
• Molecular Formula: C12H8ClFN2O2
• Molecular Weight: 266.65 g/mol
• IUPAC Name: 5-chloro-N-(4-fluorophenyl)-2-nitroaniline
• InChI: InChI=1S/C12H8ClFN2O2/c13-8-1-6-12(16(17)18)11(7-8)15-10-4-2-9(14)3-5-10/h1-7,15H
• InChI Key: QZVROQWRTFMJQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=C(C=CC(=C2)Cl)[N+](=O)[O-])F

Description

5-Chloro-N-(4-fluorophenyl)-2-nitroaniline is a useful research compound. Its molecular formula is C12H8ClFN2O2 and its molecular weight is 266.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 g of 1-chloro-3,4-dinitrobenzene in 250 ml of ethanol is mixed with 50 ml of 4-fluoroaniline and stirred for 35 hours at 60° C. After concentration by evaporation to half the volume, water and dichloromethane are divided up. After the organic phase is washed with 1N aqueous hydrochloric acid, it is dried on sodium sulfate, filtered and concentrated by evaporation. After chromatography on silica gel, 62.33 g (5-chloro-2-nitrophenyl)-(4-fluorophenyl)amine is obtained.